5-Methyl-7-[4-(trifluoromethyl)piperidin-1-yl]-[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 5-methyl-7-[4-(trifluoromethyl)piperidin-1-yl]-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C12H14F3N5/c1-8-6-10(20-11(18-8)16-7-17-20)19-4-2-9(3-5-19)12(13,14)15/h6-7,9H,2-5H2,1H3
• InChI Key: JJNLWQURKNSFKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)N3CCC(CC3)C(F)(F)F
• Molecular Formula: C12H14F3N5
• Molecular Weight: 285.27 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves designing and preparing a new set of small molecules. Researchers have explored various derivatives based on the pyrazolo[3,4-d]pyrimidine scaffold. Additionally, thioglycoside derivatives and thioxo-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine compounds were synthesized. These novel CDK2 targeting compounds were designed to selectively inhibit tumor cells. The synthesis process likely involves multi-step reactions, but specific details would require further investigation into the relevant papers.

Chemical Reactions Analysis

The compound’s chemical reactivity likely involves interactions with other molecules, especially enzymes like CDK2. The study mentions enzymatic inhibitory activity against CDK2/cyclin A2. Further details on specific reactions and mechanisms would require in-depth analysis of the relevant literature.